Cas no 935293-70-2 ((4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al)

(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al structure
935293-70-2 structure
Product Name:(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al
CAS No:935293-70-2
MF:C20H28O4
MW:332.433926582336
CID:2003372
PubChem ID:15984088
Update Time:2025-04-21

(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Chemical and Physical Properties

Names and Identifiers

    • (4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al
    • (4->2)-abeo-16(RS)-2,13Z-clerodadien-15,16-olide-3-al
    • (4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al
    • (4->2)-abeo-16(R
    • 935293-70-2
    • CHEMBL223802
    • AKOS040761126
    • (3aR,6R,7S,7aR)-7-[2-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-3,3a,6,7-tetramethyl-4,5,6,7a-tetrahydro-1H-indene-2-carbaldehyde
    • (4-->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al
    • (3aR,6R,7S,7aR)-7-(2-(2-Hydroxy-5-oxo-2,5-dihydrofuran-3-yl)ethyl)-3,3a,6,7-tetramethyl-3a,4,5,6,7,7a-hexahydro-1H-indene-2-carbaldehyde
    • DTXSID401349671
    • CS-0158850
    • Inchi: 1S/C20H28O4/c1-12-5-7-20(4)13(2)15(11-21)9-16(20)19(12,3)8-6-14-10-17(22)24-18(14)23/h10-12,16,18,23H,5-9H2,1-4H3/t12-,16-,18?,19+,20+/m1/s1
    • InChI Key: NZIQEPLIKSMSRT-XLBPYVILSA-N
    • SMILES: O=CC1=C(C)[C@]2(C)CC[C@@H](C)[C@](C)(CCC3=CC(=O)OC3O)[C@H]2C1

Computed Properties

  • Exact Mass: 332.19875937g/mol
  • Monoisotopic Mass: 332.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Color/Form: Oil

(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Security Information

(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Related Literature

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